Cas no 1246172-73-5 (2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride)

• Product Name: 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride
• CAS No: 1246172-73-5
• MF: C₇H₁₇ClN₂O₂
• MW: 196.675081014633
• CID: 1079171
• PubChem ID: 55280496
• Update Time: 2025-07-18

2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride
• 2-amino-N-(3-hydroxybutyl)propanamide;hydrochloride
• SB84450
• 2-Amino-N-(3-hydroxybutyl)propanamidehydrochloride
• A920408
• AKOS006336188
• 1246172-73-5

• MDL： MFCD13562493
• Inchi： 1S/C7H16N2O2.ClH/c1-5(10)3-4-9-7(11)6(2)8;/h5-6,10H,3-4,8H2,1-2H3,(H,9,11);1H
• InChI Key： SOLHDIHRGZDQAE-UHFFFAOYSA-N
• SMILES： Cl.OC(C)CCNC(C(C)N)=O

Computed Properties

• Exact Mass: 196.0978555g/mol
• Monoisotopic Mass: 196.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride

Introduction to 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride (CAS No: 1246172-73-5)

2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1246172-73-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its amide and hydroxyl functional groups, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic chemistry. The structure of this compound, featuring a propanamide backbone with a 3-hydroxybutyl substituent, suggests versatility in molecular interactions, making it a candidate for various biochemical pathways and therapeutic interventions.

The synthesis and characterization of 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride involve meticulous attention to detail to ensure high purity and yield. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in biological assays and pharmaceutical formulations. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure and confirm its identity.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel compounds with amine and hydroxyl functionalities due to their role in modulating biological processes. 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride is no exception. Its structural features make it a promising candidate for inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are pivotal in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain. By targeting these pathways, the compound holds potential in the development of anti-inflammatory drugs.

Moreover, the 3-hydroxybutyl group introduces a chiral center to the molecule, which can be exploited to develop enantiomerically pure forms with enhanced pharmacological activity. Chiral drugs often exhibit different biological activities depending on their optical isomers, making the synthesis of enantiomerically pure compounds crucial for therapeutic efficacy. Research into stereoselective synthesis methods for 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride is an active area of investigation, aiming to optimize its pharmacokinetic properties.

The compound's potential extends beyond anti-inflammatory applications. Its ability to interact with biological targets suggests utility in other therapeutic areas, including neurology and oncology. For instance, amide derivatives have been explored as scaffolds for developing neuroprotective agents. The hydroxyl group can participate in hydrogen bonding interactions with biological molecules, enhancing binding affinity. Preclinical studies are ongoing to evaluate the compound's efficacy and safety profile in animal models for conditions such as neurodegenerative diseases and cancer.

Recent advancements in computational chemistry have accelerated the discovery process for novel bioactive molecules like 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride. Molecular docking simulations and virtual screening techniques allow researchers to predict binding interactions between the compound and potential drug targets with high accuracy. These computational methods complement traditional experimental approaches by providing rapid screening of large chemical libraries, identifying promising candidates for further investigation.

The role of 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride as an intermediate in synthetic chemistry cannot be overstated. Its versatile structure allows for modifications at multiple sites, enabling the creation of derivatives with tailored properties. For example, functionalization of the amide group can introduce additional pharmacophores or improve metabolic stability. Similarly, modifications at the 3-hydroxybutyl chain can alter solubility and bioavailability. This flexibility makes it a valuable building block for medicinal chemists seeking to develop new therapeutic agents.

In conclusion, 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride (CAS No: 1246172-73-5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential applications. Its role as an anti-inflammatory agent, chiral intermediate, and synthetic precursor underscores its importance in drug development. Ongoing research efforts aim to harness its full therapeutic potential through innovative synthetic methodologies and preclinical evaluations. As our understanding of biological pathways continues to evolve, compounds like 2-Amino-N-(3-hydroxybutyl)propanamide hydrochloride are poised to play a crucial role in addressing unmet medical needs.